Cas no 872704-18-2 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 872704-18-2
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5509416
• Update Time: 2025-06-10

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone
• 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C14H15N3O3S/c18-14(17-5-8-19-9-6-17)10-21-13-4-3-11(15-16-13)12-2-1-7-20-12/h1-4,7H,5-6,8-10H2
• InChI Key： GACPTJMJEJMRQE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(C2=CC=CO2)C=C1

Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

Chemical Profile of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 872704-18-2)

The compound 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 872704-18-2) represents a novel heterocyclic structure with significant potential in the field of pharmaceutical chemistry. This molecule, characterized by its intricate scaffold, combines elements of furan, pyridazine, and morpholine moieties, which are well-documented for their diverse biological activities. The presence of a sulfanyl group at the pyridazine ring further enhances its chemical reactivity and functional versatility.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which possess the ability to interact with multiple biological targets simultaneously. The structural features of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one align well with this paradigm, making it a promising candidate for the development of novel therapeutic agents. Specifically, the combination of a furan ring and a morpholine moiety has been associated with enhanced solubility and bioavailability, while the pyridazine core is known for its role in modulating enzyme activity and receptor binding.

In the context of drug discovery, the sulfanyl group at the 3-position of the pyridazine ring serves as a key pharmacophore, enabling interactions with various biological targets. This structural motif has been explored in several research studies for its potential applications in treating inflammatory diseases, metabolic disorders, and neurological conditions. For instance, derivatives of pyridazine have shown promise in inhibiting cyclooxygenase (COX) enzymes and reducing inflammation, while morpholine derivatives are known for their antiviral and antibacterial properties.

One of the most compelling aspects of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one is its synthetic accessibility. The compound can be readily synthesized through multi-step organic reactions that involve functional group transformations such as sulfonylation, condensation, and cyclization. These synthetic pathways are well-established and can be optimized to produce high yields and purity levels, making it feasible for large-scale production and further development.

From a computational chemistry perspective, molecular modeling studies have been conducted to evaluate the binding affinity and interaction patterns of this compound with various biological targets. These studies suggest that 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one exhibits favorable binding properties to enzymes such as protein kinases and cytochrome P450 enzymes. This is particularly relevant given that these enzymes are implicated in numerous disease pathways and are often targeted by therapeutic agents.

The pharmacokinetic profile of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-ylenone)-1-one has also been investigated through in vitro and in vivo studies. Preliminary results indicate that the compound demonstrates good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, its solubility profile is favorable for formulation into oral dosage forms, which would enhance patient compliance.

Recent research has also explored the potential applications of this compound in combination therapy strategies. The multifunctional nature of 2-{6-(furan--{2}--y{ll})pyridazine--{3}--y{llsulfanyl}}--{1}--(morphe{-{4}}--y{ll})ethan--{1}--one allows it to target multiple pathways simultaneously, which could lead to synergistic effects and improved therapeutic outcomes. For example, its ability to modulate both inflammatory responses and metabolic processes makes it a promising candidate for treating complex diseases such as type 2 diabetes and cardiovascular disorders.

In conclusion,CAS No 872704--18--{22}is a structurally unique compound with significant potential in pharmaceutical research. Its combination of bioactive moieties offers a versatile platform for developing novel therapeutics targeting various disease conditions. With ongoing studies exploring its pharmacological properties and synthetic pathways,this compound represents an exciting area of investigation for future drug development efforts.